Cas no 69169-63-7 (4-(Methylamino)but-2-enoic acid)

• Product Name: 4-(Methylamino)but-2-enoic acid
• CAS No: 69169-63-7
• Molecular Formula: C₅H₉NO₂
• Molecular Weight: 115.130461454391
• CID: 4726101
• PubChem ID: 22466739

4-(Methylamino)but-2-enoic acid Properties

Names and Identifiers

• 2-Butenoic acid, 4-(methylamino)-
• (E)-4-(Methylamino)but-2-enoic acid
• 4-(METHYLAMINO)BUT-2-ENOIC ACID

• InChIKey： NWVCFCJOJVDBHH-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO2/c1-6-4-2-3-5(7)8/h2-3,6H,4H2,1H3,(H,7,8)
• SMILES： OC(C=CCNC)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 115.063328530g/mol
• Heavy Atom Count: 8
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids